N-[6-isopropoxy-1-(2,2,2-trifluoroethyl)-1H-indazol-3-yl]-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: 1-methyl-6-oxo-N-[6-propan-2-yloxy-1-(2,2,2-trifluoroethyl)indazol-3-yl]pyridazine-3-carboxamide
• InChI: InChI=1S/C18H18F3N5O3/c1-10(2)29-11-4-5-12-14(8-11)26(9-18(19,20)21)24-16(12)22-17(28)13-6-7-15(27)25(3)23-13/h4-8,10H,9H2,1-3H3,(H,22,24,28)
• InChI Key: AHRDYOMYCIEIDW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC2=C(C=C1)C(=NN2CC(F)(F)F)NC(=O)C3=NN(C(=O)C=C3)C
• Molecular Formula: C18H18F3N5O3
• Molecular Weight: 409.4 g/mol

Description

N-[6-isopropoxy-1-(2,2,2-trifluoroethyl)-1H-indazol-3-yl]-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C18H18F3N5O3 and its molecular weight is 409.4 g/mol. The purity is usually 95%.
The exact mass of the compound N-[6-isopropoxy-1-(2,2,2-trifluoroethyl)-1H-indazol-3-yl]-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide is 409.13617394 g/mol and the complexity rating of the compound is 709. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Cancer Research and Kinase Inhibition

One significant application of compounds related to N-[6-isopropoxy-1-(2,2,2-trifluoroethyl)-1H-indazol-3-yl]-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide is in cancer research, specifically as potential c-Met kinase inhibitors. Ju Liu et al. (2020) synthesized derivatives containing 4-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide and evaluated their in vitro inhibitory activities against c-Met kinase. These compounds displayed moderate to good antitumor activities, with some showing remarkable cytotoxicity against various cancer cell lines, suggesting their potential in cancer therapy (Ju Liu et al., 2020).

Synthesis of Heterocyclic Compounds

The chemical structure of N-[6-isopropoxy-1-(2,2,2-trifluoroethyl)-1H-indazol-3-yl]-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide contributes to the synthesis of various heterocyclic compounds. For instance, A. Youssef et al. (2012) reported on the synthesis of isothiazolopyridines, pyridothiazines, and pyridothiazepines using microwave-assisted reactions. These compounds are crucial due to their valuable biological activities (A. Youssef et al., 2012).

Antimicrobial and Analgesic Properties

Compounds with a similar structure have been studied for their antimicrobial and analgesic properties. V. L. Gein et al. (2021) synthesized derivatives and investigated their antimicrobial and analgesic activities, highlighting the potential use of these compounds in developing new therapeutic agents (V. L. Gein et al., 2021).

Inhibition of Cancer Cell Proliferation

The compound and its derivatives have been studied for their ability to inhibit the proliferation of cancer cell lines. Jiu-Fu Lu et al. (2017) synthesized a derivative and found it exhibited distinct effective inhibition on the proliferation of cancer cell lines, which is crucial for the development of new cancer treatments (Jiu-Fu Lu et al., 2017).